butyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: butyl 4-[(3,5-dimethoxybenzoyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C21H24N2O5S/c1-4-5-10-28-20(25)14-6-8-16(9-7-14)22-21(29)23-19(24)15-11-17(26-2)13-18(12-15)27-3/h6-9,11-13H,4-5,10H2,1-3H3,(H2,22,23,24,29)
• InChI Key: ANLZKYSODQVURD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C21H24N2O5S
• Molecular Weight: 416.5 g/mol

Description

Butyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate, also known as BDB, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. BDB belongs to the class of compounds known as benzodithiophenes, which have been found to exhibit a range of pharmacological activities.

Mechanism of Action

The exact mechanism of action of butyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various cellular processes. This includes enzymes involved in DNA synthesis, protein synthesis, and cell division.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of fungal and bacterial growth, and the reduction of inflammation and pain.

Advantages and Limitations for Lab Experiments

One advantage of butyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate is its broad range of pharmacological activities, which make it a potentially useful compound for a variety of applications. However, its complex synthesis method and relatively low yield may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for research on butyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate, including:
1. Further investigation of its anticancer properties, particularly in combination with other chemotherapeutic agents.
2. Exploration of its potential as an anti-inflammatory and analgesic agent for the treatment of chronic pain.
3. Development of more efficient synthesis methods to increase its yield and reduce costs.
4. Investigation of its potential as an antibacterial and antifungal agent for the treatment of infectious diseases.
5. Study of its mechanism of action to better understand its pharmacological activities and identify potential targets for drug development.

Scientific Research Applications

Butyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate has been found to exhibit a range of pharmacological activities, including anticancer, antifungal, and antibacterial properties. It has also been found to have potential as an anti-inflammatory and analgesic agent.